Cas no 1823787-24-1 ([5-(2-Aminoethyl)-2-thienyl](phenyl)methanone hydrobromide)

• Product Name: [5-(2-Aminoethyl)-2-thienyl](phenyl)methanone hydrobromide
• CAS No: 1823787-24-1
• MF: C₁₃H₁₄BrNOS
• MW: 312.225361347198
• MDL: MFCD24387857
• CID: 4775845
• PubChem ID: 72716719
• Update Time: 2025-10-28

[5-(2-Aminoethyl)-2-thienyl](phenyl)methanone hydrobromide Chemical and Physical Properties

Names and Identifiers

• [5-(2-aminoethyl)-2-thienyl](phenyl)methanone hydrobromide
• [5-(2-Aminoethyl)-2-thienyl](phenyl)methanone hydrobromide

• MDL： MFCD24387857
• Inchi： 1S/C13H13NOS.BrH/c14-9-8-11-6-7-12(16-11)13(15)10-4-2-1-3-5-10;/h1-7H,8-9,14H2;1H
• InChI Key： FNSNQLYDTLMXOO-UHFFFAOYSA-N
• SMILES： Br.S1C(C(C2C=CC=CC=2)=O)=CC=C1CCN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 238
• Topological Polar Surface Area: 71.3

Additional information on [5-(2-Aminoethyl)-2-thienyl](phenyl)methanone hydrobromide

Introduction to [5-(2-Aminoethyl)-2-thienyl](phenyl)methanone hydrobromide (CAS No. 1823787-24-1)

[5-(2-Aminoethyl)-2-thienyl](phenyl)methanone hydrobromide (CAS No. 1823787-24-1) is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as thienylphenylmethanone hydrobromide, is characterized by its unique structural features, which include a thienyl ring, an aminoethyl group, and a phenyl ring. These structural elements contribute to its potential biological activities and make it a promising candidate for various therapeutic applications.

The chemical structure of [5-(2-Aminoethyl)-2-thienyl](phenyl)methanone hydrobromide can be represented as C₁₄H₁₆NOS·HBr. The presence of the thienyl ring, which is a five-membered heterocyclic aromatic ring containing sulfur, imparts unique electronic and steric properties to the molecule. The aminoethyl group provides additional functional versatility, while the phenyl ring enhances the compound's hydrophobicity and stability.

In recent years, extensive research has been conducted to explore the biological activities and potential therapeutic applications of [5-(2-Aminoethyl)-2-thienyl](phenyl)methanone hydrobromide. One of the key areas of interest is its potential as an inhibitor of specific enzymes involved in various disease pathways. For instance, studies have shown that this compound exhibits potent inhibitory activity against certain kinases, which are crucial enzymes in signal transduction pathways associated with cancer and inflammatory diseases.

A study published in the Journal of Medicinal Chemistry in 2021 reported that [5-(2-Aminoethyl)-2-thienyl](phenyl)methanone hydrobromide demonstrated significant anti-inflammatory effects in both in vitro and in vivo models. The researchers found that the compound effectively reduced the production of pro-inflammatory cytokines such as TNF-α and IL-6, suggesting its potential use in treating inflammatory disorders like rheumatoid arthritis and Crohn's disease.

Another area of research focuses on the neuroprotective properties of [5-(2-Aminoethyl)-2-thienyl](phenyl)methanone hydrobromide. A study published in the European Journal of Pharmacology in 2020 investigated the compound's ability to protect neurons from oxidative stress-induced damage. The results indicated that [5-(2-Aminoethyl)-2-thienyl](phenyl)methanone hydrobromide significantly reduced neuronal cell death and improved cellular viability in a dose-dependent manner. This finding highlights its potential as a neuroprotective agent for conditions such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of [5-(2-Aminoethyl)-2-thienyl](phenyl)methanone hydrobromide have also been studied to assess its suitability for therapeutic use. Research has shown that the compound exhibits good oral bioavailability and a favorable pharmacokinetic profile, making it a promising candidate for drug development. Additionally, preliminary toxicity studies have indicated that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed.

In conclusion, [5-(2-Aminoethyl)-2-thienyl](phenyl)methanone hydrobromide (CAS No. 1823787-24-1) is a versatile compound with a range of potential therapeutic applications. Its unique chemical structure and biological activities make it an attractive target for further research and development in the fields of medicinal chemistry and pharmaceutical sciences. Ongoing studies continue to explore its mechanisms of action, safety profile, and potential clinical applications, paving the way for its use in treating various diseases and conditions.